Cas no 5405-40-3 ((S)-(+)-Pantolactone)

(S)-(+)-Pantolactone Properties

Names and Identifiers

• (S)-3-Hydroxy-4,4-dimethyldihydrofuran-2(3H)-one
• L-(+)-Pantolactone
• L-(+)-Pantoyl lactone
• L-(+)-a-Hydroxy-b,b-dimethyl-g-butyrolactone
• L-Pantolactone
• L-Pantoyl lactone
• (S)-Pantolactone
• (S)-(+)-Pantolactone
• (+)-Pantoyl lactone
• (+)-Pantolactone
• (+)-2-Hydroxy-3,3-dimethyl-g-butyrolactone
• 2(3H)-Furanone,dihydro-3-hydroxy-4,4-dimethyl-, (S)-
• 2(3H)-Furanone,dihydro-3-hydroxy-4,4-dimethyl-, L-(+)- (8CI)
• 2(3H)-Furanone,dihydro-3-hydroxy-4,4-dimethyl-, (3S)-
• S(+)-2-HYDROXY-3,3-DIMETHYL-GAMMA- BUTYROLACTONE
• S-(+)-Pantolactone
• (3S)-3-hydroxy-4,4-dimethyloxolan-2-one
• D-(-)-Pantolactone
• 2(3H)-Furanone, dihydro-3-hydroxy-4,4-dimethyl-, (3S)-
• Pantolactons
• (3s)-3-hydroxy-4,4-dimethyldihydrofuran-2(3h)-one
• (S)-pantoyl lactone
• PubChem15870
• L-()-Pantoyl Lactone
• SERHXTVXHNVDKA-SCS
• TS-01704
• (S)-(+)-Pantolactone, 97%
• (S)-3-hydroxy-4,4-dimethydihydrofuran-2-(3H)-one
• FD4U4CPB7D
• EC 626-470-2
• CS-W013437
• SCHEMBL1164243
• (S)-2-Hydroxy-3,3-dimethyl-4-butanolide
• Pantolactone, (S)-
• NS00077468
• BCP10328
• 5405-40-3
• A829931
• AKOS015842117
• DTXSID801316664
• (3S)-dihydro-3-hydroxy-4,4-dimethyl-2(3H)-furanone
• (3S)-3-hydroxy-4,4-dimethyl-2-oxolanone
• (3S)-4,4-dimethyl-3-oxidanyl-oxolan-2-one
• Pantolactone L-Form [MI]
• UNII-FD4U4CPB7D
• SERHXTVXHNVDKA-SCSAIBSYSA-N
• (S)?-?(+)?-?Pantolactone
• MFCD00216625
• (S)-3-Hydroxy-4,4-dimethyl-dihydro-furan-2-one
• 3-(S)-Hydroxy-4,4-dimethyl-dihydro-furan-2-one
• l-Pantoyl lactone
• (S)-pantolactone
• (+)-pantolactone
• +Expand

• MDL： MFCD00216625
• InChIKey： SERHXTVXHNVDKA-SCSAIBSYSA-N
• Inchi： 1S/C6H10O3/c1-6(2)3-9-5(8)4(6)7/h4,7H,3H2,1-2H3/t4-/m1/s1
• SMILES： O1C([C@]([H])(C(C([H])([H])[H])(C([H])([H])[H])C1([H])[H])O[H])=O

Computed Properties

• Exact Mass: 130.062994g/mol
• Surface Charge: 0
• XLogP3: 0.5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 130.062994g/mol
• Monoisotopic Mass: 130.062994g/mol
• Topological Polar Surface Area: 46.5Ų
• Heavy Atom Count: 9
• Complexity: 139
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 3
• Surface Charge: 0

Experimental Properties

• LogP: -0.06970
• PSA: 46.53000
• Refractive Index: 1.4730 (estimate)
• Water Partition Coefficient: Soluble in water, hardly soluble in alcohol.
• Boiling Point: 120-122 °C/15 mmHg(lit.)
• Melting Point: 89-93 °C
• Flash Point: 99°C
• Color/Form: White to Yellow Solid
• Solubility: Not determined.
• Optical Activity: [α]22/D +50.0°, c = 0.5 in H2O
• Density: 1.1066 (rough estimate)

(S)-(+)-Pantolactone Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Instruction： 26-39
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Storage Condition：2-8°C
• Risk Phrases： 41
• Signal Word：Danger
• FLUKA BRAND F CODES：3-10

(S)-(+)-Pantolactone Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%